Cas no 1622329-00-3 (Tert-Butyl 3-acetylmorpholine-4-carboxylate)

• Product Name: Tert-Butyl 3-acetylmorpholine-4-carboxylate
• CAS No: 1622329-00-3
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD28405305
• CID: 4934031
• PubChem ID: 57741655
• Update Time: 2026-02-27

Tert-Butyl 3-acetylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-acetylmorpholine-4-carboxylate
• Tert-Butyl 3-acetylmorpholine-4-carboxylate

• MDL： MFCD28405305
• Inchi： 1S/C11H19NO4/c1-8(13)9-7-15-6-5-12(9)10(14)16-11(2,3)4/h9H,5-7H2,1-4H3
• InChI Key： DLUVGYXVQLATAK-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C(C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 323.8±42.0 °C at 760 mmHg
• Flash Point: 149.6±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-Butyl 3-acetylmorpholine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 3-acetylmorpholine-4-carboxylate

Tert-Butyl 3-Acetylmorpholine-4-Carboxylate: A Comprehensive Overview

Tert-butyl 3-acetylmorpholine-4-carboxylate, also known by its CAS number 1622329-00-3, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom. The structure of tert-butyl 3-acetylmorpholine-4-carboxylate consists of a morpholine ring substituted with a tert-butyl group at the 4-position and an acetyl group at the 3-position. These substituents confer unique chemical properties and reactivity, making this compound a valuable building block in synthetic chemistry.

Tert-butyl 3-acetylmorpholine-4-carboxylate has been extensively studied for its applications in drug design and development. Recent research has highlighted its potential as a precursor for the synthesis of bioactive molecules, particularly in the context of medicinal chemistry. The morpholine ring is known for its ability to form hydrogen bonds, which is a critical property for drug molecules aiming to interact with biological targets such as enzymes or receptors. The tert-butyl group adds steric bulk, which can influence the compound's pharmacokinetic properties, such as absorption and metabolism.

One of the most notable advancements in the study of tert-butyl 3-acetylmorpholine-4-carboxylate involves its role in the synthesis of β-lactam antibiotics. Researchers have demonstrated that this compound can serve as an intermediate in the construction of complex molecular architectures, including those with β-lactam rings. The ability to efficiently synthesize such compounds is crucial for addressing antibiotic resistance, a pressing global health issue. Furthermore, the acetyl group at the 3-position provides additional functionalization opportunities, enabling chemists to introduce diverse substituents that can modulate biological activity.

Recent studies have also explored the use of tert-butyl 3-acetylmorpholine-4-carboxylate in catalytic reactions. Its morpholine ring can act as a chiral auxiliary, facilitating asymmetric synthesis—a technique that is highly valued in the production of enantiomerically pure compounds. This application underscores the compound's versatility and its importance in modern organic synthesis.

In terms of physical properties, tert-butyl 3-acetylmorpholine-4-carboxylate is typically a white crystalline solid with a melting point around 115°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various synthetic procedures, including recrystallization and chromatographic separations.

The synthesis of tert-butyl 3-acetylmorpholine-4-carboxylate involves multiple steps, often starting from readily available starting materials such as morpholine or its derivatives. One common approach involves nucleophilic substitution reactions followed by acylation to introduce the acetyl group. The tert-butyl group can be introduced via esterification or alkylation reactions, depending on the desired regiochemistry.

Despite its widespread use in research settings, tert-butyl 3-acetylmorpholine-4-carboxylate remains an area of active investigation. Scientists are continually exploring new synthetic routes to improve yield and efficiency while minimizing environmental impact. Additionally, efforts are being made to understand its interactions with biological systems at a molecular level, which could pave the way for novel therapeutic applications.

In conclusion, tert-butyl 3-acetylmorpholine-4-carboxylate (CAS No: 1622329-00-3) stands out as a pivotal compound in contemporary organic chemistry and drug discovery. Its unique structure and functional groups make it an invaluable tool for constructing complex molecules with potential therapeutic benefits. As research progresses, this compound is expected to play an even more significant role in advancing our understanding of chemical synthesis and its applications in medicine.